Cas no 83212-30-0 (2-Hepten-4-ol, 6-methyl-, (E)-)

• Product name: 2-Hepten-4-ol, 6-methyl-, (E)-
• CAS No: 83212-30-0
• MF: C₈H₁₆O
• MW: 128.21204
• CID: 583403
• PubChem ID: 6506618

2-Hepten-4-ol, 6-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-ol, 6-methyl-, (E)-
• SCHEMBL500324
• (E)-6-methylhept-2-en-4-ol
• SCHEMBL500323
• Rhynchophorol.
• 6-Methyl-2E-hepten-4-ol
• 6-methylhept-2-en-4-ol
• LMFA05000475
• 83212-30-0
• 6-methyl-2-hepten-4-ol
• CHEBI:195856
• 4798-62-3

• Inchi： InChI=1S/C8H16O/c1-4-5-8(9)6-7(2)3/h4-5,7-9H,6H2,1-3H3/b5-4+
• InChI Key： RQAFKZOPSRTJDU-SNAWJCMRSA-N
• SMILES： CC=CC(CC(C)C)O

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.1